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Compound of Interest

Compound Name: Tetrafluorosuccinyl chloride

Cat. No.: B1294286 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Tetrafluorosuccinyl chloride (C₄Cl₂F₄O₂) is a highly reactive chemical intermediate valuable

in organic synthesis, particularly in the development of novel pharmaceutical compounds and

advanced materials. However, its utility is matched by its significant hazards, primarily its

corrosive nature. This technical guide provides a comprehensive overview of the safety data,

handling precautions, and emergency procedures necessary for the safe utilization of

tetrafluorosuccinyl chloride in a laboratory setting. The information herein is compiled from

available safety data for the compound and analogous acyl chlorides.

Core Safety and Physical Data
A thorough understanding of the chemical's properties is the foundation of safe handling. The

following tables summarize the key quantitative data available for tetrafluorosuccinyl
chloride.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₄Cl₂F₄O₂ PubChem[1]

Molecular Weight 226.94 g/mol PubChem[1]

Physical Form Liquid Sigma-Aldrich

Boiling Point 86.1 °C ChemBK[2]

Flash Point 85-87 °C Sigma-Aldrich

Table 2: Hazard Identification and Classification
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Hazard
Classification

Code Description Source

GHS Pictogram GHS05 Corrosion Sigma-Aldrich

Signal Word Danger Sigma-Aldrich

Hazard Statement H314

Causes severe skin

burns and eye

damage

PubChem[1], Sigma-

Aldrich

Precautionary

Statement
P260

Do not breathe dusts

or mists.
TCI Chemicals

Precautionary

Statement
P280

Wear protective

gloves, protective

clothing, face

protection.

TCI Chemicals

Precautionary

Statement
P301+P330+P331

IF SWALLOWED:

Rinse mouth. Do NOT

induce vomiting.

Sigma-Aldrich

Precautionary

Statement
P303+P361+P353

IF ON SKIN (or hair):

Take off immediately

all contaminated

clothing. Rinse skin

with water or shower.

Sigma-Aldrich

Precautionary

Statement
P304+P340

IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing.

Sigma-Aldrich

Precautionary

Statement
P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

Sigma-Aldrich
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Precautionary

Statement
P405 Store locked up. Sigma-Aldrich

Precautionary

Statement
P501

Dispose of contents/

container to an

approved waste

disposal plant.

Sigma-Aldrich

Experimental Protocols: Safe Handling and Storage
Given the reactive and corrosive nature of tetrafluorosuccinyl chloride, meticulous

adherence to handling and storage protocols is critical. The following procedures are based on

best practices for working with hazardous acyl chlorides.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent any contact with the substance.

Hand Protection: Wear double gloves. The outer glove should be of a material resistant to

corrosive chemicals, such as Viton® or butyl rubber. The inner glove can be a standard nitrile

glove. Change gloves frequently and immediately if contamination is suspected.

Eye and Face Protection: Chemical safety goggles and a full-face shield are required.

Skin and Body Protection: A chemical-resistant apron or lab coat must be worn over

appropriate laboratory clothing. Ensure that clothing fully covers the arms and legs. Closed-

toe shoes are mandatory.

Respiratory Protection: All work with tetrafluorosuccinyl chloride must be conducted in a

certified chemical fume hood to avoid inhalation of corrosive vapors.

Storage and Handling Workflow
Proper storage and a well-defined workflow minimize the risk of accidental exposure or release.
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Storage

Handling Workflow

Disposal

Store in a cool, dry, well-ventilated area
away from incompatible materials (water, bases, alcohols).

Keep container tightly sealed.

Don appropriate PPE
(double gloves, goggles, face shield, lab coat)

Retrieve from storage

Work within a certified
chemical fume hood

Use compatible, dry glassware
and equipment for transfer

Conduct reaction under inert
atmosphere if necessary

Quench residual reagent carefully
with a suitable non-aqueous solvent

Collect all waste in a designated,
properly labeled, and sealed container

for hazardous waste.
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Skin Contact

Eye Contact

Inhalation

Ingestion

Exposure Event

Immediately flush skin with copious
amounts of water for at least 15 minutes.

Remove contaminated clothing.

Immediately flush eyes with water for
at least 15 minutes, lifting upper and
lower eyelids. Use eyewash station.

Move to fresh air immediately.

Do NOT induce vomiting.
Rinse mouth with water.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Hazards: A Technical Guide to Handling
Tetrafluorosuccinyl Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294286#tetrafluorosuccinyl-chloride-safety-data-
sheet-sds-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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